Cas no 948294-52-8 (6,8-DIBROMO-2-METHYL-4-QUINOLINOL)

6,8-DIBROMO-2-METHYL-4-QUINOLINOL structure
948294-52-8 structure
Product Name:6,8-DIBROMO-2-METHYL-4-QUINOLINOL
CAS No:948294-52-8
MF:C10H7Br2NO
MW:316.976680994034
CID:878002
PubChem ID:282963
Update Time:2025-04-19

6,8-DIBROMO-2-METHYL-4-QUINOLINOL Chemical and Physical Properties

Names and Identifiers

    • 6,8-DIBROMO-2-METHYL-4-QUINOLINOL
    • 6,8-dibromo-2-methyl-1H-quinolin-4-one
    • 6,8-DIBROMO-4-HYDROXY-2-METHYLQUINOLINE
    • 6,8-dibromo-2-methylquinolin-4-ol
    • NSC137124
    • NSC-137124
    • 948294-52-8
    • AB52273
    • FT-0717396
    • MFCD09787802
    • DTXSID30300464
    • AKOS025394948
    • AKOS006151881
    • Inchi: 1S/C10H7Br2NO/c1-5-2-9(14)7-3-6(11)4-8(12)10(7)13-5/h2-4H,1H3,(H,13,14)
    • InChI Key: KCLJDCWIGXDKCJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC2C(C=C(C)NC=21)=O)Br

Computed Properties

  • Exact Mass: 314.88900
  • Monoisotopic Mass: 314.88944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 33.12000
  • LogP: 3.77380
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